Cas no 3160-35-8 (4-Hydroxybenzylideneacetone)

4-Hydroxybenzylideneacetone structure
Product Name:4-Hydroxybenzylideneacetone
CAS No:3160-35-8
Molecular Formula:C10H10O2
Molecular Weight:162.1852
MDL:MFCD00016490
CID:43879
PubChem ID:354334807
4-Hydroxybenzylideneacetone Properties
Names and Identifiers
-
- 4-Hydroxybenzal Acetone
- 4-Hydroxybenzylidenacetone
- 4-Hydroxybenzylideneacetone
- 4-(4-Hydroxyphenyl)-3-buten-2-one
- 1-(4-HYDROXYBENZYLIDENE)ACETONE
- 1-(4-hydroxyphenyl)but-1-en-3-one
- 4-(4-hydroxyphenyl)but-3-en-2-one
- 4-Hydrobenzylideneacetone
- 4-HYDROXYBENZILIDENE ACETONE
- 4-HYDROXYCINNAMOYLMETHANE
- benzylideneacetone
- hydroxycinnamic acid
- p-Hydoroxybenzalacetone
- p-Hydroxybenzalacetone
- p-hydroxybenzylideneacetone
- 4-Hydroxybenzalacetone
- 4-Hydroxybenzilideneacetone
- NSC 26516
- DTXSID2062878
- AKOS005207153
- (E)-4-(4-hydroxyphenyl)but-3-en-2-one
- p-hydroxyphenylbut-3ene-2-one
- p-Hydroxybenzylidene acetone
- 3160-35-8
- (~{E})-4-(4-hydroxyphenyl)but-3-en-2-one
- CS-B1377
- 3-Buten-2-one, 4-(p-hydroxyphenyl)-
- CHEMBL9184
- AI3-30539
- 3-Buten-2-one,4-(4-hydroxyphenyl)-,(3E)-
- 22214-30-8
- 4-Hydroxybenzylidene acetone
- 4-(p-Hydroxyphenyl)-3-buten-2-one
- EN300-1858559
- (3E)-4-(4-hydroxyphenyl)but-3-en-2-one
- AI3-35956
- 3-Buten-2-one, 4-(4-hydroxyphenyl)-
- 8MK
- (E)-4-(4-Hydroxyphenyl)-3-buten-2-one
- EINECS 221-607-9
- 4-(4'-hydroxyphenyl)-(e)-3-buten-2-one
- Methyl P-Hydroxycinnamyl Ketone
- AS-61561
- SCHEMBL807859
- 4-Hydroxystyryl methyl ketone
- p-hydroxyphenylbut-3-ene-2-one
- CHEBI:68636
- J-018486
- CS-0356795
- DTXSID201287493
- NSC26516
- Q27137063
- MFCD00016490
- NSC-26516
- 3-Buten-2-one, 4-(4-hydroxyphenyl)-, (E)-
- 4-hydroxy-benzalacetone
- 4-(4-hydroxy-phenyl)-but-3-en-2-one
- FT-0618702
- OCNIKEFATSKIBE-UHFFFAOYSA-N
- AKOS017269826
- NS00029150
- H1564
- 3-Buten-2-one,4-(4-hydroxyphenyl)-, (3E)-
- 4-(p-Hydroxyphenyl)-3-buten-2-one; (4-Hydroxybenzylidene)acetone
- STL506899
-
- MDL: MFCD00016490
- InChIKey: OCNIKEFATSKIBE-UHFFFAOYSA-N
- Inchi: 1S/C10H10O2/c1-8(11)2-3-9-4-6-10(12)7-5-9/h2-7,12H,1H3
- SMILES: CC(=O)C=CC1=CC=C(C=C1)O
- BRN: 2412544
Computed Properties
- Exact Mass: 162.06800
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 162.06808
- Heavy Atom Count: 12
- Complexity: 176
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.7
- Surface Charge: 0
- Topological Polar Surface Area: 37.3
Experimental Properties
- LogP: 1.99440
- PSA: 37.30000
- Refractive Index: 1.599
- Boiling Point: 318.1 °C at 760 mmHg
- Melting Point: 104.0 to 109.0 deg-C
- Flash Point: 134.8 °C
- Solubility: Optimally soluble in aqueous solvents.
- Color/Form: Not available
- Solubility: Not available
- Density: 1.138
4-Hydroxybenzylideneacetone Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P003LZY-250mg |
4-(4-Hydroxyphenyl)but-3-en-2-one |
3160-35-8 | 98% | 250mg |
$7.00 | 2025-02-20 | |
A2B Chem LLC | AB67678-250mg |
4-(4-Hydroxyphenyl)but-3-en-2-one |
3160-35-8 | 98% | 250mg |
$7.00 | 2024-04-20 | |
Aaron | AR003M8A-250mg |
4-(4-Hydroxyphenyl)but-3-en-2-one |
3160-35-8 | 98% | 250mg |
$6.00 | 2025-01-22 | |
abcr | AB117234-25 g |
4-Hydroxybenzylideneacetone, 97%; . |
3160-35-8 | 97% | 25 g |
€82.60 | 2023-07-20 | |
Ambeed | A160248-250mg |
4-(4-Hydroxyphenyl)but-3-en-2-one |
3160-35-8 | 98% | 250mg |
$9.0 | 2024-07-19 | |
ChemScence | CS-B1377-5g |
4-Hydroxystyryl methyl ketone |
3160-35-8 | ≥98.0% | 5g |
$42.0 | 2022-04-27 | |
eNovation Chemicals LLC | D769341-10g |
4-(4-Hydroxyphenyl)but-3-en-2-one |
3160-35-8 | 95% | 10g |
$170 | 2022-05-25 | |
Key Organics Ltd | AS-61561-1MG |
(3E)-4-(4-hydroxyphenyl)but-3-en-2-one |
3160-35-8 | >97% | 1mg |
£37.00 | 2025-02-08 | |
TRC | H714790-250mg |
4-Hydroxybenzylideneacetone |
3160-35-8 | 250mg |
$ 98.00 | 2023-09-07 | ||
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H169513-1g |
4-Hydroxybenzylideneacetone |
3160-35-8 | 97% | 1g |
¥81.90 | 2023-09-02 |
4-Hydroxybenzylideneacetone Suppliers
HU BEI SHI SHUN Biotechnology Co., Ltd.
(CAS:3160-35-8)
MR./MRS.:ZHENG YU HAN
Phone:15107128801
Email:1400818899@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:3160-35-8)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai Acmec Biochemical Co.,Ltd
(CAS:3160-35-8)
MR./MRS.:JI ZHI SHI JI
Phone:18117592386
Email:3007522982@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:3160-35-8)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
(CAS:3160-35-8)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com
4-Hydroxybenzylideneacetone Related Literature
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1. Wavelength dependent specific plasmon resonance coupling of single silver nanoparticles with EGFPKerry J. Lee,Tao Huang,Prakash D. Nallathamby,Xiao-Hong Nancy Xu Nanoscale, 2015,7, 17623-17630
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Leah S. Riter,Eduardo C. Meurer,Eric S. Handberg,Brian C. Laughlin,Hao Chen,Garth E. Patterson,Marcos N. Eberlin,R. Graham Cooks Analyst, 2003,128, 1112-1118
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Hind A. Al-Abadleh RSC Adv., 2015,5, 45785-45811
-
Arpan Mondal,Sanjit Konar Dalton Trans., 2021,50, 13666-13670
-
I. G. Solomonik,K. O. Gryaznov,V. F. Skok RSC Adv., 2015,5, 78586-78597
-
9. Back cover
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